Cas no 1546149-14-7 (4-(2-Sulfanylpropyl)phenol)

• Product Name: 4-(2-Sulfanylpropyl)phenol
• CAS No: 1546149-14-7
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 5715340
• PubChem ID: 21137748
• Update Time: 2025-08-04

4-(2-Sulfanylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

• EN300-1288735
• 1546149-14-7
• SCHEMBL10542567
• 4-(2-sulfanylpropyl)phenol
• Phenol, 4-(2-mercaptopropyl)-
• 4-(2-Sulfanylpropyl)phenol

• Inchi： 1S/C9H12OS/c1-7(11)6-8-2-4-9(10)5-3-8/h2-5,7,10-11H,6H2,1H3
• InChI Key： MWARKWYMADOKBA-UHFFFAOYSA-N
• SMILES： SC(C)CC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Boiling Point: 294.2±23.0 °C(Predicted)
• pka: 9.99±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(2-Sulfanylpropyl)phenol

Introduction to 4-(2-Sulfanylpropyl)phenol (CAS No. 1546149-14-7)

4-(2-Sulfanylpropyl)phenol, also known by its CAS number CAS No. 1546149-14-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of phenol, with a sulfanylpropyl group attached to the fourth position of the benzene ring. The structure of this compound makes it highly versatile, as it combines the aromatic stability of phenol with the sulfur-containing functionality of the sulfanyl group.

The synthesis of 4-(2-Sulfanylpropyl)phenol involves a series of well-established organic chemistry techniques, including nucleophilic substitution and coupling reactions. The presence of the sulfanyl group introduces unique electronic and steric properties, which have been exploited in various research studies. Recent advancements in synthetic methodologies have further enhanced the efficiency and scalability of producing this compound, making it more accessible for both academic and industrial applications.

One of the most promising applications of 4-(2-Sulfanylpropyl)phenol lies in its potential as a precursor for advanced materials. Researchers have explored its use in the development of novel polymers and materials with tailored properties, such as improved thermal stability and mechanical strength. For instance, studies published in leading journals like Chemistry of Materials and Macromolecules have demonstrated how this compound can be incorporated into polymer networks to create materials suitable for high-performance applications.

In addition to its role in materials science, 4-(2-Sulfanylpropyl)phenol has also shown potential in the field of pharmacology. Recent research has focused on its ability to act as a bioactive molecule, with studies indicating that it may possess antioxidant and anti-inflammatory properties. These findings have sparked interest in exploring its therapeutic applications, particularly in the context of chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

The environmental impact of CAS No. 1546149-14-7 has also been a topic of interest among scientists. Studies have examined its biodegradability and toxicity profiles, with results suggesting that it exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is needed to fully understand its environmental fate and potential risks associated with large-scale production or disposal.

The versatility of 4-(2-Sulfanylpropyl)phenol extends to its use as an intermediate in the synthesis of other complex molecules. Its sulfur-containing functionality makes it an ideal building block for constructing bioactive compounds, such as those with potential anticancer or antimicrobial activities. Recent breakthroughs in asymmetric synthesis techniques have enabled researchers to produce enantiomerically pure derivatives of this compound, opening new avenues for drug discovery.

In conclusion, CAS No. 1546149-14-7, or 4-(2-Sulfanylpropyl)phenol, represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in the development of innovative materials and therapeutic agents. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.